Cas no 76529-48-1 (1H-Imidazole,5-iodo-4-nitro-)

• Product Name: 1H-Imidazole,5-iodo-4-nitro-
• CAS No: 76529-48-1
• MF: C₃H₂IN₃O₂
• MW: 238.971352100372
• CID: 574967
• PubChem ID: 135449449
• Update Time: 2025-04-19

1H-Imidazole,5-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-iodo-4-nitro-
• 4-iodo-5-nitro-1H-imidazole
• 5-iodo-4-nitro-1H-imidazole
• (4,5)-iodonitroimidazole
• 4-iodo-5-nitro-3H-imidazole
• 5-iodo-4-nitroimidazol
• AC1L7551
• CHEMBL366968
• NSC313406
• SureCN4299008
• 76529-48-1
• AKOS015906121
• DTXSID80317249
• 1H-Imidazole, 4-iodo-5-nitro-
• AM20100756
• NSC-313406
• 5-iodo-4-nitroimidazole
• SCHEMBL4299008

• Inchi： 1S/C3H2IN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6)
• InChI Key： CHZYQLYIYFQCKZ-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])NC=N1

Computed Properties

• Exact Mass: 238.91876
• Monoisotopic Mass: 238.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 2.518
• Boiling Point: 469°C at 760 mmHg
• Flash Point: 237.5°C
• Refractive Index: 1.738
• PSA: 71.82
• LogP: 1.44570